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Compound of Interest

Methyl 3-hydroxy-5-
Compound Name:
nitrothiophene-2-carboxylate

Cat. No.: B599876

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the potential uses of Methyl 3-hydroxy-5-
nitrothiophene-2-carboxylate, a key intermediate in the synthesis of various active
compounds, and detail experimental protocols for assessing its biological activity.[1] Based on
the known bioactivities of structurally related nitrothiophene and 3-hydroxythiophene
derivatives, this compound holds promise for screening as an antibacterial and antioxidant
agent.[2][3]

Chemical Properties

Property Value

CAS Number 89380-77-8
Molecular Formula CeHsNOsS
Molecular Weight 203.17 g/mol

Potential Applications

Thiophene-based compounds are recognized for their diverse pharmacological activities.[4]
Specifically, derivatives of 3-hydroxythiophene-2-carboxamide have demonstrated notable

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b599876?utm_src=pdf-interest
https://www.benchchem.com/product/b599876?utm_src=pdf-body
https://www.benchchem.com/product/b599876?utm_src=pdf-body
https://www.medchemexpress.com/methyl-3-hydroxy-4-nitrothiophene-2-carboxylate.html
https://www.researchgate.net/publication/7379230_Studies_on_the_biological_activity_of_some_nitrothiophenes
https://pmc.ncbi.nlm.nih.gov/articles/PMC9940361/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11588141/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b599876?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

antibacterial and antioxidant properties.[3] Given its structural similarity, Methyl 3-hydroxy-5-
nitrothiophene-2-carboxylate is a candidate for investigation in the following areas:

» Antibacterial Drug Discovery: As a scaffold for the development of novel antibiotics. Nitro-
containing heterocyclic compounds have a long history in antimicrobial research.[5]

e Antioxidant Research: For the identification of new agents that can mitigate oxidative stress.

e Synthetic Chemistry: As a versatile building block for the synthesis of more complex,
biologically active molecules.[6]

Experimental Protocols

The following are detailed protocols for evaluating the antibacterial and antioxidant potential of
Methyl 3-hydroxy-5-nitrothiophene-2-carboxylate.

Antibacterial Activity Screening: Broth Microdilution
Assay

This protocol is designed to determine the Minimum Inhibitory Concentration (MIC) of the test
compound against various bacterial strains.

Materials:
o Methyl 3-hydroxy-5-nitrothiophene-2-carboxylate

o Bacterial strains (e.g., Staphylococcus aureus, Bacillus subtilis, Escherichia coli,
Pseudomonas aeruginosa)

e Mueller-Hinton Broth (MHB)
e Dimethyl sulfoxide (DMSO)
o Sterile 96-well microplates

e Spectrophotometer (600 nm)

e Incubator (37°C)
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Procedure:

e Stock Solution Preparation: Prepare a 10 mg/mL stock solution of Methyl 3-hydroxy-5-
nitrothiophene-2-carboxylate in DMSO.

» Bacterial Inoculum Preparation: Culture the bacterial strains in MHB overnight at 37°C. Dilute
the overnight culture to achieve a final concentration of approximately 5 x 10> CFU/mL in
fresh MHB.

o Serial Dilution: In a 96-well plate, perform a two-fold serial dilution of the compound stock
solution with MHB to obtain a range of concentrations (e.g., 256 pg/mL to 0.5 pug/mL).

 Inoculation: Add the prepared bacterial inoculum to each well containing the compound
dilutions.

» Controls: Include a positive control (bacteria in MHB without the compound) and a negative
control (MHB only).

e Incubation: Incubate the microplate at 37°C for 18-24 hours.

e MIC Determination: The MIC is the lowest concentration of the compound that completely
inhibits visible bacterial growth, as determined by visual inspection or by measuring the
optical density at 600 nm.

Workflow for Antibacterial Screening:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Methyl 3-hydroxy-5-
nitrothiophene-2-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b599876#experimental-protocol-for-using-methyl-3-
hydroxy-5-nitrothiophene-2-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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